Cas no 104538-42-3 (Propanamide, N-[2-(decylthio)ethyl]-)
104538-42-3 structure
Product Name:Propanamide, N-[2-(decylthio)ethyl]-
CAS No:104538-42-3
MF:C15H31NOS
MW:273.477743387222
CID:1143803
Update Time:2024-07-26
Propanamide, N-[2-(decylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Propanamide, N-[2-(decylthio)ethyl]-
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- Inchi: 1S/C15H31NOS/c1-3-5-6-7-8-9-10-11-13-18-14-12-16-15(17)4-2/h3-14H2,1-2H3,(H,16,17)
- InChI Key: SQIBRZBCMVCYDJ-UHFFFAOYSA-N
- SMILES: C(NCCSCCCCCCCCCC)(=O)CC
Computed Properties
- Exact Mass: 273.21283
Experimental Properties
- Density: 0.923±0.06 g/cm3(Predicted)
- Boiling Point: 423.9±28.0 °C(Predicted)
- PSA: 29.1
- pka: 15.93±0.46(Predicted)
Propanamide, N-[2-(decylthio)ethyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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